Cas no 498567-19-4 (L-Histidine, L-threonyl-L-asparaginyl-L-threonylglycyl-L-histidyl-L-arginyl-)

• Product name: L-Histidine, L-threonyl-L-asparaginyl-L-threonylglycyl-L-histidyl-L-arginyl-
• CAS No: 498567-19-4
• MF: C₃₂H₅₁N₁₅O₁₁
• MW: 821.841244935989
• CID: 1537259

L-Histidine, L-threonyl-L-asparaginyl-L-threonylglycyl-L-histidyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, L-threonyl-L-asparaginyl-L-threonylglycyl-L-histidyl-L-arginyl-
• L-Histidine, L-threonyl-L-asparaginyl-L-threonylglycyl-L-histidyl-L-arginyl- (9CI)

• Inchi： 1S/C32H51N15O11/c1-14(48)24(34)29(55)45-20(8-22(33)50)28(54)47-25(15(2)49)30(56)40-11-23(51)43-19(6-16-9-37-12-41-16)27(53)44-18(4-3-5-39-32(35)36)26(52)46-21(31(57)58)7-17-10-38-13-42-17/h9-10,12-15,18-21,24-25,48-49H,3-8,11,34H2,1-2H3,(H2,33,50)(H,37,41)(H,38,42)(H,40,56)(H,43,51)(H,44,53)(H,45,55)(H,46,52)(H,47,54)(H,57,58)(H4,35,36,39)/t14-,15-,18+,19+,20+,21+,24+,25+/m1/s1
• InChI Key： CZZZFASCZMVQBL-UQFAFPRXSA-N
• SMILES： C(O)(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC1N=CNC=1)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)N

Computed Properties

• Exact Mass: 821.38973

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• PSA: 440.73
• pka: 2.84±0.10(Predicted)